Cas no 1806325-07-4 (2,5-Dibromo-4-(difluoromethoxy)phenylacetic acid)

• Product Name: 2,5-Dibromo-4-(difluoromethoxy)phenylacetic acid
• CAS No: 1806325-07-4
• MF: C₉H₆Br₂F₂O₃
• MW: 359.94694852829
• CID: 4707392
• Update Time: 2023-08-15

2,5-Dibromo-4-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C9H6Br2F2O3/c10-5-3-7(16-9(12)13)6(11)1-4(5)2-8(14)15/h1,3,9H,2H2,(H,14,15)
• InChI Key： MBOWHEAJAXNBHL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(=O)O)Br)OC(F)F

Computed Properties

• Exact Mass: 359.863
• Monoisotopic Mass: 357.865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5